Cas no 347841-45-6 (Paraquat-d8 Dichloride)

• Product Name: Paraquat-d8 Dichloride
• CAS No: 347841-45-6
• MF: C₁₂H₁₄Cl₂N₂
• MW: 265.208254337311
• CID: 302696
• PubChem ID: 71751465
• Update Time: 2025-10-29

Paraquat-d8 Dichloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium-2,2',3,3',5,5',6,6'-d8,1,1'-dimethyl-, dichloride (9CI)
• 2,3,5,6-tetradeuterio-1-methyl-4-(2,3,5,6-tetradeuterio-1-methylpyridin-1-ium-4-yl)pyridin-1-ium,dichloride
• Methyl viologen-d8 dichloride (rings-d8)
• Paraquat-d8 Dichlori
• Paraquat-d8 Dichloride
• 1,1'-Dimethyl-4,4'-bipyridinium-d8 Dichloride
• Methyl Viologen-d8 Dichloride
• Methylviologen-d8 Chloride
• N,N'-Dimethyl-4,4'-bipyridinium-d8 Dichloride
• Paragreen A-d8
• Paraquat dichloride-(rings-d8) hydrate, analytical standard
• F91168
• Paraquat dichloride D8
• 1,1'-Dimethyl(~2~H_8_)-4,4'-bipyridin-1-ium dichloride
• 2,3,5,6-tetradeuterio-1-methyl-4-(2,3,5,6-tetradeuterio-1-methylpyridin-1-ium-4-yl)pyridin-1-ium;dichloride
• DTXSID20858282
• 347841-45-6

• Inchi： 1S/C12H14N2.2ClH/c1-13-7-3-11(4-8-13)12-5-9-14(2)10-6-12;;/h3-10H,1-2H3;2*1H/q+2;;/p-2/i3D,4D,5D,6D,7D,8D,9D,10D;;
• InChI Key： FIKAKWIAUPDISJ-FUIWBTGGSA-L
• SMILES： [Cl-].[Cl-].[N+]1(C)C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])[N+](C)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 264.10400
• Monoisotopic Mass: 264.1036178g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76000
• LogP: -4.98940

Additional information on Paraquat-d8 Dichloride

Paraquat-d8 Dichloride: Applications and Recent Research Developments

Paraquat-d8 Dichloride is a deuterated derivative of the well-known herbicide Paraquat Dichloride (CAS no. 347841-45-6). This compound, characterized by the substitution of hydrogen atoms with deuterium, finds significant utility in various scientific and industrial applications. The introduction of deuterium atoms not only modifies the physical and chemical properties of the molecule but also enhances its stability and analytical detectability. In this context, understanding the structure, properties, and applications of Paraquat-d8 Dichloride is essential for researchers and professionals in the fields of chemistry, pharmaceuticals, and environmental science.

The molecular structure of Paraquat-d8 Dichloride consists of a cationic dimeric complex formed by two 4-amino-4-methyl-2-pyridone units connected by chloride bridges. The deuterium substitution in this compound (d8) primarily affects the hydrogen-deuterium exchange rates, making it a valuable tool in NMR spectroscopy for studying dynamic processes and interactions in biological systems. The dichloride form ensures high solubility in polar solvents, facilitating its use in various experimental setups.

Recent advancements in the field of mass spectrometry have highlighted the importance of Paraquat-d8 Dichloride as an internal standard for quantitative analysis. Its stable isotope labeling allows for precise quantification of Paraquat-related compounds in environmental samples, agricultural products, and biological matrices. This has been particularly useful in monitoring the degradation pathways of Paraquat and assessing its ecological impact. Studies have shown that the deuterated derivative exhibits similar toxicological profiles to its non-deuterated counterpart but with improved analytical sensitivity, making it an indispensable tool in toxicology research.

In pharmaceutical research, Paraquat-d8 Dichloride has been employed as a reference standard for metabolomic studies. The ability to track metabolic pathways with high resolution has opened new avenues in drug discovery and development. For instance, researchers have utilized this compound to investigate the pharmacokinetics of Paraquat analogs, providing insights into their absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for designing safer and more effective therapeutic agents.

The environmental chemistry community has also benefited from the use of Paraquat-d8 Dichloride. Its application as a tracers in hydrological studies has enabled scientists to monitor the mobility and fate of Paraquat in aquatic systems. By tracking the movement of deuterated ions, researchers can better understand how this herbicide interacts with soil and water matrices, ultimately aiding in environmental risk assessment and remediation strategies.

Moreover, the incorporation of d8 labeling has revolutionized analytical techniques such as chromatography and spectroscopy. In gas chromatography-mass spectrometry (GC-MS) analyses, Paraquat-d8 Dichloride serves as an excellent reference standard due to its high purity and stability. This has led to more accurate and reliable results in forensic toxicology investigations, where trace levels of Paraquat are often encountered.

Future research directions involving Paraquat-d8 Dichloride may explore its potential in developing novel agrochemicals with reduced environmental persistence. By leveraging its unique properties as a labeled derivative, scientists aim to create herbicides that maintain efficacy while minimizing ecological impact. Additionally, advancements in computational chemistry could further enhance our understanding of how deuterium substitution influences molecular interactions, paving the way for innovative applications in drug design.

In conclusion,Paraquat-d8 Dichloride (CAS no. 347841-45-6) is a versatile compound with significant implications across multiple scientific disciplines. Its role as an analytical standard, research tool, and potential candidate for developing next-generation agrochemicals underscores its importance in modern chemistry and environmental science. As research continues to uncover new applications for this deuterated derivative, its value is expected to grow even further.